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Compound of Interest

Compound Name: Ytterbium(lll) chloride

Cat. No.: B8812644

An In-Depth Technical Guide to Ytterbium(lll) Chloride: Properties, Safety, and Handling

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a
comprehensive technical overview of Ytterbium(lll) chloride, focusing on its crucial safety
data, chemical properties, and best practices for laboratory handling. As a compound utilized in
various synthetic and catalytic processes, a thorough understanding of its characteristics is
paramount for ensuring experimental integrity and, most importantly, personnel safety.

Chemical Identification and Core Properties

Ytterbium(lll) chloride (YbCIs) is a salt of the rare earth metal ytterbium. It is most commonly
available in its anhydrous (YbCls) and hexahydrate (YbCIs-:6H20) forms.[1] The presence of
water of hydration significantly impacts its physical properties and must be considered when
selecting the appropriate form for a given application. The anhydrous form is particularly
sensitive to moisture.[2]

The choice between the anhydrous and hydrated form is critical. Anhydrous Ytterbium(lil)
chloride is often required for reactions where water would interfere, such as in certain
organometallic syntheses or as a Lewis acid catalyst in non-aqueous media. The hexahydrate
is @ more common and stable starting material, often used as a precursor for the synthesis of
other ytterbium compounds and nanomaterials.[1]
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Table 1: Key Properties and Identifiers of Ytterbium(lll) Chloride Forms

Ytterbium(lll) chloride

Ytterbium(lll) chloride

Property
(Anhydrous) (Hexahydrate)
White to off-white ) ) )
Appearance ] White crystalline solid[1][4]
powder/solid[2][3]
CAS Number 10361-91-8[2][5][6] 10035-01-5[1][7][8]
EC Number 233-800-5[6] 237-632-3[1][7]

Molecular Formula

YbCl3[2]

YbCls - 6H20[1][8]

Molecular Weight 279.40 g/mol [2][6] 387.49 g/mol [1][8]
Melting Point 875 °C (1607 °F) 180°C (decomposes)[9]
Solubility Soluble in water[3] Soluble in water[10]

Key Characteristic

Highly hygroscopic (moisture-

sensitive)[3]

Hygroscopic[10]

GHS Hazard Identification and Safety Profile

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Ytterbium(lll) chloride and its hydrates are classified with specific hazards that

necessitate careful handling.[6]

GHS Hazard Statements:

e H315: Causes skin irritation.[6][11]

e H319: Causes serious eye irritation.[6][11]

e H335: May cause respiratory irritation.[6][ 7][11]

Signal Word: Warning[7][11]

Precautionary Statements (Selected):[10][11]
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e Prevention:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/eye protection/face protection.
e Response:
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.

o Storage:
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

o P405: Store locked up.

Toxicological Insights

The toxicological properties of Ytterbium(lll) chloride have not been exhaustively investigated.
[4][11] However, available data indicates it is a moderate skin irritant based on animal studies.
[6] As with other rare earth compounds, there is potential for chronic effects. Inhalation may
lead to sensitivity to heat, itching, and an increased awareness of odor and taste. Furthermore,
rare earth compounds may cause delayed blood clotting, potentially leading to hemorrhages.
[11] No components of this product at levels greater than or equal to 0.1% are identified as
probable, possible, or confirmed human carcinogens by IARC.[11]

Experimental Protocols: Safe Handling and
Emergency Procedures
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A self-validating safety protocol relies on a multi-layered approach, combining engineering
controls, personal protective equipment (PPE), and established procedures.

Protocol 1: Standard Laboratory Handling and Storage

e Engineering Controls:

o All handling of Ytterbium(lll) chloride powder must be conducted in a certified chemical
fume hood to prevent inhalation of dust.[2]

o Ensure an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4][12]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to
NIOSH (US) or EN166 (EU) standards.[2][12]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Change
gloves immediately if they become contaminated.[2]

o Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, use a NIOSH/MSHA-approved respirator with an appropriate particulate
filter.[12]

e Handling Procedures:

o Avoid the formation of dust during weighing and transfer.[2][13] Use a spatula to gently
handle the solid.

o Wash hands thoroughly after handling, even if gloves were worn.[7][12]
o Keep the container tightly closed when not in use to prevent absorption of moisture.[4]
e Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible substances like
active metals.[2][4]
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o The material is hygroscopic and must be stored in a tightly sealed container to protect it
from moisture.[2] For the anhydrous form, storage under an inert atmosphere (e.g., in a
desiccator or glovebox) is recommended.[2]

Protocol 2: Emergency First Aid Measures

This protocol outlines the immediate steps to be taken in the event of accidental exposure.
Medical attention should always be sought following any significant exposure.

« Inhalation:
o Remove the individual from the exposure area to fresh air immediately.[2][4]
o If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration.[4]
o Seek immediate medical attention.[2][4]
» Skin Contact:
o Immediately remove all contaminated clothing.[11]

o Flush the affected skin with copious amounts of water and soap for at least 15 minutes.[4]
[12]

o If skin irritation persists, seek medical attention.[2][12]
e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift
the upper and lower eyelids occasionally.[2][4]

o Remove contact lenses if present and easy to do so. Continue rinsing.[11][12]
o Seek immediate medical attention from an ophthalmologist.[7]
 Ingestion:

o Do NOT induce vomiting.[4]
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o If the person is conscious and alert, rinse their mouth with water and have them drink 2-4
cupfuls of water or milk.[4]

o Never give anything by mouth to an unconscious person.[4]
o Seek immediate medical attention.[2]

Workflow for Safe Chemical Management

The following diagram illustrates the lifecycle of Ytterbium(lll) chloride within a laboratory
setting, emphasizing critical safety checkpoints.
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Ytterbium(lll) Chloride Laboratory Workflow
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Caption: Workflow for the safe handling of Ytterbium(lll) Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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